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EML631 EML631 EML631 is a potent and selective SPIN1 inhibitor (SPIN1 Kd= 3 microM).
Brand Name: Vulcanchem
CAS No.: 2101206-36-2
VCID: VC0527078
InChI: InChI=1S/C41H60N6O3/c48-40(46-27-15-33(16-28-46)13-25-43-19-1-2-20-43)35-7-12-38(41(49)47-29-17-34(18-30-47)14-26-44-21-3-4-22-44)39(31-35)42-36-8-10-37(11-9-36)50-32-45-23-5-6-24-45/h7-12,31,33-34,42H,1-6,13-30,32H2
SMILES: O=C(C1=CC=C(C(N2CCC(CCN3CCCC3)CC2)=O)C=C1NC4=CC=C(OCN5CCCC5)C=C4)N6CCC(CCN7CCCC7)CC6
Molecular Formula: C41H60N6O3
Molecular Weight: 685.0 g/mol

EML631

CAS No.: 2101206-36-2

Cat. No.: VC0527078

Molecular Formula: C41H60N6O3

Molecular Weight: 685.0 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

EML631 - 2101206-36-2

Specification

Description EML631 is a potent and selective SPIN1 inhibitor (SPIN1 Kd= 3 microM).
CAS No. 2101206-36-2
Molecular Formula C41H60N6O3
Molecular Weight 685.0 g/mol
IUPAC Name [4-[4-(2-pyrrolidin-1-ylethyl)piperidine-1-carbonyl]-3-[4-(pyrrolidin-1-ylmethoxy)anilino]phenyl]-[4-(2-pyrrolidin-1-ylethyl)piperidin-1-yl]methanone
Standard InChI InChI=1S/C41H60N6O3/c48-40(46-27-15-33(16-28-46)13-25-43-19-1-2-20-43)35-7-12-38(41(49)47-29-17-34(18-30-47)14-26-44-21-3-4-22-44)39(31-35)42-36-8-10-37(11-9-36)50-32-45-23-5-6-24-45/h7-12,31,33-34,42H,1-6,13-30,32H2
Standard InChI Key LPCWQWNRCGWRFC-UHFFFAOYSA-N
SMILES O=C(C1=CC=C(C(N2CCC(CCN3CCCC3)CC2)=O)C=C1NC4=CC=C(OCN5CCCC5)C=C4)N6CCC(CCN7CCCC7)CC6
Canonical SMILES C1CCN(C1)CCC2CCN(CC2)C(=O)C3=CC(=C(C=C3)C(=O)N4CCC(CC4)CCN5CCCC5)NC6=CC=C(C=C6)OCN7CCCC7
Appearance Solid powder

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